Cas no 1369347-50-1 (4-tert-butyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-tert-butyl-1,3-oxazole-5-carboxylic acid
• CAS No: 1369347-50-1
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 2182613
• PubChem ID: 71629079
• Update Time: 2023-11-24

4-tert-butyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Tert-butyl)oxazole-5-carboxylic acid
• AM97521
• 4-tert-butyl-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C8H11NO3/c1-8(2,3)6-5(7(10)11)12-4-9-6/h4H,1-3H3,(H,10,11)
• InChI Key： SJOFRBODFRBLKF-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1C(=O)O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 63.3